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Compound of Interest

Compound Name: Acrylic anhydride

Cat. No.: B7721705

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety, handling, and storage
protocols for acrylic anhydride. The information is intended to equip laboratory personnel with
the knowledge necessary to mitigate risks and ensure a safe working environment when
utilizing this highly reactive chemical.

Chemical and Physical Properties

Acrylic anhydride is a colorless to pale yellow liquid with a pungent odor. It is known for its
high reactivity, particularly in polymerization and condensation reactions. Due to its chemical
nature, it requires careful handling and storage to prevent hazardous situations.
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Property Value Citation
CAS Number 2051-76-5 [1]
Molecular Formula CeHeOs3 [1]
Molecular Weight 126.11 g/mol [1]
Physical State Liquid [2]
Boiling Point 203.8°C at 760 mmHg

Flash Point 72 °C (161.6 °F) [3]

Highly soluble in organic
N solvents (e.g., acetone, ether);
Solubility o o [4]
limited solubility in water.

Reacts with water.

Hazard Identification and Safety Precautions

Acrylic anhydride is classified as a hazardous substance, posing several risks to personnel.
Understanding these hazards is critical for safe handling.
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Hazard Class GHS Hazard Statement Citations

H290: May be corrosive to

Corrosive to Metals [5][6]
metals

Flammable Liquid H227: Combustible liquid [5]1[6]

Acute Toxicity (Oral) H302: Harmful if swallowed [31[7]

) ) _ H314: Causes severe skin
Skin Corrosion/Irritation [5][6]18]
burns and eye damage

) o H318: Causes serious eye
Serious Eye Damage/Irritation [8]
damage

. L H335: May cause respiratory
Respiratory Irritation L [31[7]
irritation

) L H317: May cause an allergic
Skin Sensitization ] ] [3]
skin reaction

Occupational Exposure Limits: As of the latest data, specific OSHA PEL (Permissible Exposure
Limit), NIOSH REL (Recommended Exposure Limit), and ACGIH TLV (Threshold Limit Value)
have not been established for acrylic anhydride.[9] Given the lack of specific exposure limits,
it is crucial to handle this substance with stringent engineering controls and personal protective
equipment to minimize any potential exposure.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling acrylic anhydride to prevent contact and
inhalation.

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4325738.htm
https://www.responderhelp.com/media/1780/erg-guide-137-substances-water-reactive-corrosive.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4325738.htm
https://www.responderhelp.com/media/1780/erg-guide-137-substances-water-reactive-corrosive.pdf
http://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/acetic%20anhydride_SOP.pdf
https://www.osha.gov/chemicaldata/688
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4325738.htm
https://www.responderhelp.com/media/1780/erg-guide-137-substances-water-reactive-corrosive.pdf
https://isotope.com/product/attachment/DLM-1162-5/Acetic%20anhydride-D%E2%82%86%20%28D%2C%2098%25%29%20-%20DLM-1162%20-%20V.5.0%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-1162-5/Acetic%20anhydride-D%E2%82%86%20%28D%2C%2098%25%29%20-%20DLM-1162%20-%20V.5.0%20-%20US%20-%20English%20US.pdf
http://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/acetic%20anhydride_SOP.pdf
https://www.osha.gov/chemicaldata/688
http://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/acetic%20anhydride_SOP.pdf
https://www.benchchem.com/product/b7721705?utm_src=pdf-body
https://aksci.com/sds/P537_SDS.pdf
https://www.benchchem.com/product/b7721705?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7721705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

PPE Category

Specification

Citations

Eye/Face

Chemical safety goggles and a

face shield.

[81110][11]

Hand

Chemical-resistant gloves
(e.g., Butyl, Neoprene). Always
check the manufacturer's

compatibility chart.

[10][11]

Body

A flame-retardant lab coat,
worn fully buttoned, and

chemical-resistant apron.

[8]

Respiratory

In case of inadequate
ventilation, a NIOSH-approved
respirator with an organic
vapor cartridge is required. For
higher concentrations, a full-
face supplied-air respirator

should be used.

[10][11][12]

Handling and Storage Protocols

Proper handling and storage are paramount to preventing accidents and maintaining the

integrity of acrylic anhydride.

Handling

Ventilation: Always handle acrylic anhydride in a well-ventilated area, preferably within a
certified chemical fume hood.[10][11]

Inert Atmosphere: Due to its reactivity with moisture, it is recommended to handle and store

acrylic anhydride under an inert atmosphere, such as nitrogen.[1]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[8]

[12]

Grounding: Take precautionary measures against static discharge.
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» Personal Hygiene: Do not eat, drink, or smoke in areas where acrylic anhydride is handled.
Wash hands thoroughly after handling.[11][13]

Storage

o Temperature: Store in a cool, dry, and well-ventilated place. Refrigerated storage at 2-8°C is
recommended.[2][9]

o Container: Keep the container tightly closed and store in the original container.[8][14] The
container should be resistant to corrosion.[6]

e Incompatible Materials: Store away from incompatible substances.

o Water/Moisture: Reacts to form acrylic acid.[4]

o

Strong bases

[¢]

Oxidizing agents

[¢]

Alcohols

Amines

[e]

Acids

o

» Stabilization: Acrylic anhydride is often supplied with an inhibitor, such as hydroquinone
methyl ether (MEHQ), to prevent polymerization.[1]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures
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Exposure Route First Aid Procedure Citations

Move the person to fresh air. If
breathing is difficult or has

Inhalation stopped, provide artificial [12][15]
respiration. Seek immediate

medical attention.

Immediately remove all
contaminated clothing. Wash
i the affected area with plenty of
Skin Contact [13][15]
soap and water for at least 15
minutes. Seek immediate

medical attention.[13][15]

Immediately flush eyes with
large amounts of water for at
least 15 minutes, occasionally
lifting the upper and lower
Eye Contact ) [B1[13][15]
eyelids. Remove contact
lenses if present and easy to
do. Seek immediate medical

attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [51[6]

unconscious person. Seek

immediate medical attention.

Spill and Leak Procedures

o Small Spills:
o Evacuate non-essential personnel from the area.

o Ensure adequate ventilation.
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o Wearing appropriate PPE, absorb the spill with a dry, inert material such as vermiculite,
dry sand, or earth.

o Collect the absorbed material into a suitable, labeled container for disposal.[13]

o Do not allow the spilled material to enter drains or waterways.[3][16]

e Large Spills:
o Evacuate the area immediately.
o Contact your institution's emergency response team.

o Only trained personnel with appropriate protective equipment should attempt to clean up a
large spill.

Experimental Protocols

While specific experimental procedures will vary, the following provides a generalized protocol
for the safe use of acrylic anhydride in a laboratory setting.

Obijective: To provide a general workflow for a reaction involving acrylic anhydride,
emphasizing safety and proper handling.

Materials:

Acrylic anhydride

» Reaction solvent (anhydrous)

e Reactant

« Inert gas (Nitrogen or Argon)

¢ Glassware (oven-dried)

o Magnetic stirrer and stir bar

e Syringes and needles
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e Quenching agent (e.g., a solution of sodium bicarbonate)
Methodology:
e Preparation:

o Ensure all glassware is thoroughly dried in an oven and allowed to cool under a stream of
inert gas.

o Set up the reaction apparatus in a certified chemical fume hood.
o Purge the reaction vessel with an inert gas.
e Reagent Handling:

o Wearing appropriate PPE, measure the required amount of acrylic anhydride using a
syringe under an inert atmosphere.

o Slowly add the acrylic anhydride to the reaction vessel containing the solvent and
reactant, maintaining a controlled temperature.

e Reaction Monitoring:

o Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC-
MS).

o Work-up and Quenching:
o Upon completion, cool the reaction mixture to a safe temperature.

o Slowly and carefully add a quenching agent to neutralize any unreacted acrylic
anhydride. Be aware that this may be an exothermic process.

 Purification and Waste Disposal:

o Purify the product using appropriate techniques.
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o Dispose of all waste, including empty reagent bottles and contaminated materials, in
accordance with institutional and local regulations.[6][8]

Visualizations
Safe Handling and Storage Workflow

The following diagram illustrates the key stages in the safe handling and storage of acrylic
anhydride.

Store in a Cool, Dry,
Receive Shipment }—>‘ Inspect Container for Damage }—» Well-Ventilated Area
(2-8°C)

Handling Disposal

Work in a i Collect Waste in Dispose According to
e
Chemical | Fume Hood \Wear Appropriate PPE ‘ Dispense and Use ‘ Labeled Container ‘ Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of acrylic anhydride.

Emergency Spill Response

This flowchart outlines the immediate actions to be taken in the event of an acrylic anhydride
spill.
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Acrylic Anhydride Spill Occurs

Assess Spill Size and Risk

l
Sl spily =
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l
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Emergency Services

Don Appropriate PPE
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.

Contain Spill with
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:
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into Labeled Container

Y
Clean Spill Area

4

Dispose of Waste
Properly

End of Response

Click to download full resolution via product page

Caption: Emergency response flowchart for an acrylic anhydride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7721705?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7721705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

